Cas no 2229631-06-3 (3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol
• CAS No: 2229631-06-3
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5935209
• PubChem ID: 165679448
• Update Time: 2025-05-20

3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol
• EN300-1822094
• 2229631-06-3

• Inchi： 1S/C10H15N3O/c1-7-4-13-9(5-12-7)10(6-11)2-8(14)3-10/h4-5,8,14H,2-3,6,11H2,1H3
• InChI Key： OCLMCCWRBJDDRG-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=NC(C)=CN=2)(CN)C1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72Ų

Additional information on 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol (CAS No. 2229631-06-3)

3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229631-06-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a cyclobutane core substituted with an amino methyl group and a 5-methylpyrazine moiety, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in drug discovery and development.

The cyclobutane ring in 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol contributes to its rigidity, which can be advantageous in designing molecules with specific binding properties. The presence of the aminomethyl group (-NHCH₂-) provides a site for hydrogen bonding and further chemical modification, enhancing its versatility in medicinal chemistry applications. Additionally, the 5-methylpyrazine substituent introduces a nitrogen-rich heterocycle, which is commonly found in bioactive molecules and has been associated with various pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol with biological targets. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. The combination of the cyclobutane and pyrazine moieties creates a unique pharmacophore that could interact with biological systems in multiple ways, potentially leading to synergistic effects.

In the context of drug discovery, the synthesis of derivatives of 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol has been explored to optimize its pharmacological properties. Modifications such as altering the substitution pattern on the pyrazine ring or introducing additional functional groups into the cyclobutane core can fine-tune the molecule's binding affinity and selectivity. These modifications are guided by high-throughput screening (HTS) data and structure-based drug design approaches, which help identify lead compounds with improved efficacy and reduced toxicity.

The 5-methylpyrazin-2-yl group is particularly noteworthy due to its role in modulating biological activity. Pyrazine derivatives are known for their broad spectrum of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The methyl substitution at the 5-position enhances the stability of the pyrazine ring while maintaining its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. This makes 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol a compelling candidate for further exploration in therapeutic applications.

Current research is focused on understanding the mechanism of action of 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol by investigating its interactions with proteins and nucleic acids. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are being employed to elucidate its molecular structure and binding mode. These studies aim to provide insights into how the compound exerts its biological effects and how it can be optimized for therapeutic use.

The aminomethyl group in 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol offers a versatile platform for further chemical modifications. This group can be used to link other pharmacophores or to introduce additional functional sites that enhance solubility or metabolic stability. Such modifications are crucial for improving drug-like properties, including bioavailability, pharmacokinetics, and target specificity. The ability to tailor these properties makes this compound an attractive intermediate in synthetic chemistry and drug development.

Future directions in the study of 3-(aminomethyl)-3-(5-methylpyrazin-2-yl)cyclobutan-1-ol include exploring its potential as an intermediate in multistep synthetic pathways leading to more complex bioactive molecules. Additionally, investigating its behavior under various physiological conditions will provide valuable data for optimizing its therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in unlocking the full potential of this compound.

In conclusion, 3-(aminomethyl)-3-(5-methylpyrazin-2-y lcyclobutan -1 -ol (CAS No. 2229631 -06 -3) represents a fascinating molecule with diverse applications in medicinal chemistry. Its unique structural features make it a promising candidate for developing novel therapeutic agents with potential benefits across multiple therapeutic areas. Continued research and innovation will likely uncover new applications for this compound, contributing to advancements in drug discovery and development.